[(4-Chlorophenyl)methyl](1,2,3-thiadiazol-4-ylmethyl)amine

• Molecular Formula: C10H10ClN3S
• Molecular Weight: 239.73 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-N-(thiadiazol-4-ylmethyl)methanamine
• InChI: InChI=1S/C10H10ClN3S/c11-9-3-1-8(2-4-9)5-12-6-10-7-15-14-13-10/h1-4,7,12H,5-6H2
• InChI Key: RJQHJMDVFXYFOD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNCC2=CSN=N2)Cl

Description

(4-Chlorophenyl)methylamine is a heterocyclic amine featuring a 1,2,3-thiadiazole core substituted with a (4-chlorophenyl)methyl group and an aminomethyl moiety. The 4-chlorophenyl substituent enhances lipophilicity and may contribute to interactions with biological targets, such as enzymes or receptors .

Preparation Methods

Preparation of the 1,2,3-Thiadiazole Core

The synthesis of the 1,2,3-thiadiazole ring system is a critical step. A prominent method involves the cyclization of appropriate hydrazone precursors with sulfur sources under oxidative conditions:

• General Procedure Using N-Tosylhydrazones and Sulfur
  A ketone precursor, such as 1-(4-chlorophenyl)ethan-1-one, is first converted into the corresponding N-tosylhydrazone by reaction with p-toluenesulfonylhydrazide in dry methanol at mild heating (around 60 °C). The hydrazone precipitates and is isolated by filtration.
  Subsequently, the N-tosylhydrazone is reacted in a sealed tube with elemental sulfur, potassium persulfate (K2S2O8), and tetrabutylammonium iodide (TBAI) in dimethylacetamide (DMAC) at 100 °C under air atmosphere for 2 hours. This oxidative cyclization yields the 4-(4-chlorophenyl)-1,2,3-thiadiazole as a solid product after purification by preparative thin-layer chromatography.

• Alternative Cyclization via Iodine-Promoted Reactions
  Another method involves the reaction of ketones with p-toluenesulfonylhydrazide and potassium thiocyanate in the presence of iodine in dimethyl sulfoxide (DMSO) at 100 °C. This one-pot reaction forms the 1,2,3-thiadiazole ring by intramolecular cyclization, followed by purification steps similar to the above.

• Hydrazone Formation and Thionyl Chloride Treatment
  Acetophenone derivatives can be reacted with ethyl hydrazine carboxylate in chloroform under reflux with catalytic hydrochloric acid to form hydrazones. These hydrazones are then treated with thionyl chloride at low temperature and stirred at room temperature to induce cyclodehydration, yielding 1,2,3-thiadiazoles after recrystallization.

Functionalization with (4-Chlorophenyl)methylamine

The attachment of the (4-chlorophenyl)methylamine group to the thiadiazole ring generally involves nucleophilic substitution or coupling reactions:

• Nucleophilic Substitution on Chloroacetylated Thiadiazole Intermediates
  A 5-(4-chlorophenyl)-1,3,4-thiadiazol-2-amine intermediate can be reacted with chloroacetyl chloride in the presence of anhydrous sodium acetate to yield a chloroacetylated intermediate. This intermediate undergoes nucleophilic substitution with (4-chlorophenyl)methylamine or related amines under reflux in dry solvents such as benzene with catalytic triethylamine to afford the desired amine-substituted thiadiazole derivatives.

• One-Pot Synthesis of 1,3,4-Thiadiazole-2-amine Derivatives
  A novel approach involves the one-pot cyclodehydration reaction between thiosemicarbazide and carboxylic acid precursors in the presence of polyphosphate ester, avoiding toxic reagents like phosphorus oxychloride or thionyl chloride. This method efficiently yields 2-amino-1,3,4-thiadiazoles, which can be further functionalized by reaction with benzyl halides or amines to introduce the (4-chlorophenyl)methylamine moiety.

Summary Table of Preparation Methods

Step	Reagents/Conditions	Key Features	Yield/Notes
N-Tosylhydrazone formation	Ketone + p-toluenesulfonylhydrazide, MeOH, 60 °C	Precipitation of hydrazone	Quantitative precipitation
Oxidative cyclization	N-Tosylhydrazone + S + K2S2O8 + TBAI, DMAC, 100 °C	Formation of 1,2,3-thiadiazole ring	Moderate to good yield (~58%)
Iodine-promoted cyclization	Ketone + p-toluenesulfonylhydrazide + KSCN + I2, DMSO, 100 °C	One-pot ring closure	Efficient, mild conditions
Hydrazone + thionyl chloride	Hydrazone + SOCl2, 0 °C to r.t.	Cyclodehydration to thiadiazole	Good yields, recrystallization
Chloroacetylation	Thiadiazol-2-amine + chloroacetyl chloride + NaOAc	Key intermediate formation	High purity intermediates
Nucleophilic substitution	Chloroacetylated intermediate + (4-chlorophenyl)methylamine, reflux, dry benzene, triethylamine	Introduction of amine substituent	Confirmed by spectral analysis
One-pot PPE method	Thiosemicarbazide + carboxylic acid + polyphosphate ester	Avoids toxic reagents, three-step one-pot synthesis	Efficient, environmentally friendly

Analytical and Spectroscopic Validation

• The products are typically characterized by proton and carbon nuclear magnetic resonance spectroscopy, confirming the aromatic and thiadiazole signals consistent with the proposed structures.
• Elemental analysis and mass spectrometry further validate the molecular formula and purity.
• Infrared spectroscopy confirms the presence of characteristic functional groups such as amine and thiadiazole ring vibrations.

Chemical Reactions Analysis

Types of Reactions

(4-Chlorophenyl)methylamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the thiadiazole ring to other heterocyclic structures.

Substitution: The chlorophenyl group can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Electrophilic aromatic substitution reactions often require catalysts like aluminum chloride or iron(III) chloride.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Reduced heterocyclic compounds.

Substitution: Various substituted aromatic compounds depending on the electrophile used.

Scientific Research Applications

(4-Chlorophenyl)methylamine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with biological targets.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of (4-Chlorophenyl)methylamine involves its interaction with specific molecular targets. The thiadiazole ring can act as a hydrogen-bonding domain and electron donor, allowing it to bind to enzymes or receptors. This binding can modulate the activity of these targets, leading to various biological effects.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Key Compounds for Comparison:

3-(4-Chlorophenyl)-1,2,4-thiadiazol-5-amine (CAS 19922-07-7)

• Structure : A 1,2,4-thiadiazole ring with a 4-chlorophenyl group at position 3 and an amine at position 3.
• Properties : The 1,2,4-thiadiazole isomer exhibits distinct electronic properties compared to the 1,2,3-thiadiazole in the target compound. This difference affects resonance stabilization and reactivity. The 4-chlorophenyl group enhances stability and may modulate antimicrobial or antitumor activity, as seen in related thiadiazoles .

N-(3-Chloro-2-methylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine

• Structure : A thiazole (1,3-thiazole) ring with fluorophenyl and chloromethylphenyl substituents.
• Comparison : Replacing the thiadiazole with a thiazole alters the electron distribution and steric bulk. This compound demonstrated antibacterial activity against Staphylococcus aureus and Escherichia coli, suggesting that the thiazole/thiadiazole core and halogenated aryl groups are critical for bioactivity .

1-{3-[(4-Chlorophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine Structure: A 1,2,4-thiadiazole with a (4-chlorophenyl)methyl group and piperazine substituent.

Table 1: Structural and Functional Comparison

Compound Name	Core Heterocycle	Key Substituents	Molecular Weight (g/mol)	Notable Properties/Activities
Target Compound	1,2,3-thiadiazole	(4-Chlorophenyl)methyl, aminomethyl	~253.7 (estimated)	Limited data; inferred lipophilicity
3-(4-Chlorophenyl)-1,2,4-thiadiazol-5-amine	1,2,4-thiadiazole	4-Chlorophenyl, amine	197.6	Antimicrobial potential
N-(3-Chloro-2-methylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine	Thiazole	4-Fluorophenyl, 3-chloro-2-methylphenyl	333.8	Antibacterial activity
1-{3-[(4-Chlorophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine	1,2,4-thiadiazole	(4-Chlorophenyl)methyl, piperazine	320.8	Enhanced solubility (theoretical)

Biological Activity

(4-Chlorophenyl)methylamine is a compound belonging to the thiadiazole family, characterized by its unique structural features that combine a chlorophenyl group with a thiadiazole ring. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly as an anticancer agent. This article explores the biological activity of this compound, focusing on its synthesis, mechanisms of action, and relevant case studies.

Synthesis

The synthesis of (4-Chlorophenyl)methylamine typically involves nucleophilic substitution reactions. A common method includes reacting 4-chlorobenzyl chloride with 1,2,3-thiadiazole-4-ylmethylamine under basic conditions. This reaction facilitates the formation of the desired amine compound through the substitution of the chlorine atom by the thiadiazole moiety.

Anticancer Properties

Research indicates that derivatives of thiadiazoles, including (4-Chlorophenyl)methylamine, exhibit significant cytotoxic properties. Studies have demonstrated that such compounds can inhibit the proliferation of various cancer cell lines, including prostate and breast cancer cells. The mechanism of action often involves inducing apoptosis and disrupting cell cycle progression .

Table 1: Summary of Cytotoxicity Studies

Compound	Cancer Cell Line	IC50 (µg/mL)	Mechanism of Action
(4-Chlorophenyl)methylamine	MCF-7 (Breast)	0.28	Induces apoptosis
(4-Chlorophenyl)methylamine	HepG2 (Liver)	9.6	Cell cycle arrest at G2/M phase
5-(4-Chlorophenyl)-1,3,4-thiadiazole	MCF-7 (Breast)	5.36	Induces apoptosis
5-(4-Chlorophenyl)-1,3,4-thiadiazole	HepG2 (Liver)	10.10	Disrupts cell cycle

The compound's unique structure contributes to its potential effectiveness against cancer cells compared to other derivatives lacking such substituents or structural configurations .

The biological activity of (4-Chlorophenyl)methylamine is primarily attributed to its interaction with specific cellular targets such as tubulin and various kinases involved in cell signaling pathways. These interactions are crucial for understanding how this compound exerts its biological effects and can inform further drug development efforts aimed at enhancing its efficacy and selectivity against cancer cells .

Case Studies

A significant study evaluated the cytotoxicity potential of synthesized thiadiazole derivatives against MCF-7 and HepG2 cancer cell lines. The results indicated that compounds with modifications in their structure displayed varying degrees of activity. For instance:

• Compound 4e exhibited an IC50 value of 5.36 µg/mL against MCF-7 cells.
• Compound 4i , featuring a benzyl piperidine moiety, demonstrated even higher potency with an IC50 value of 2.32 µg/mL against the same cell line .

These findings highlight the importance of structural modifications in enhancing anticancer activity.

Q & A

Q. How to reconcile discrepancies in cytotoxicity data between 2D and 3D cell models?

• Methodological Answer : Use 3D spheroids or organoids to mimic in vivo microenvironments. Compare IC₅₀ values with 2D monolayers and assess penetration via confocal microscopy with fluorescent analogs. Adjust dosing regimens based on diffusion kinetics .